Cas no 2549030-46-6 (2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile)

2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with a trifluoromethyl group and a methyl group, linked to a piperazine ring that is further connected to a pyridine-3-carbonitrile moiety. This structure confers unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyridine-carbonitrile moiety offers potential for further functionalization. Its well-defined synthetic pathway ensures high purity and reproducibility, making it suitable for applications in drug discovery and material science. The compound's structural complexity allows for exploration in modulating biological targets, particularly in kinase inhibition and receptor binding studies.
2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile structure
2549030-46-6 structure
Product Name:2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile
CAS No:2549030-46-6
MF:C16H15F3N6
MW:348.325712442398
CID:5341152
Update Time:2025-10-21

2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[4-[2-Methyl-6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]-3-pyridinecarbonitrile
    • 2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile
    • Inchi: 1S/C16H15F3N6/c1-11-22-13(16(17,18)19)9-14(23-11)24-5-7-25(8-6-24)15-12(10-20)3-2-4-21-15/h2-4,9H,5-8H2,1H3
    • InChI Key: METJPHWPQICJCM-UHFFFAOYSA-N
    • SMILES: C1(N2CCN(C3C=C(C(F)(F)F)N=C(C)N=3)CC2)=NC=CC=C1C#N

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 508.4±50.0 °C(Predicted)
  • pka: 4.97±0.29(Predicted)

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2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile Related Literature

Additional information on 2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile

Comprehensive Overview of 2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2549030-46-6)

The compound 2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2549030-46-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrimidine core and a trifluoromethyl group, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its piperazine linkage, which is known to enhance bioavailability and target specificity in bioactive molecules.

In recent years, the demand for trifluoromethylated compounds has surged due to their remarkable stability and lipophilicity, which are critical for optimizing drug-like properties. The presence of the trifluoromethyl group in 2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile makes it a promising candidate for addressing challenges in medicinal chemistry, such as improving metabolic stability and binding affinity. This aligns with the growing trend of fluorine-containing pharmaceuticals, which account for nearly 30% of newly approved drugs.

From a synthetic perspective, the pyridine-3-carbonitrile moiety in this compound offers versatile reactivity, enabling further functionalization for diverse applications. Its piperazine ring also contributes to its adaptability in forming stable complexes with biological targets, a feature highly sought after in the development of kinase inhibitors and GPCR modulators. These attributes make it a valuable scaffold for designing next-generation therapeutics, particularly in oncology and CNS disorders.

The compound's CAS No. 2549030-46-6 serves as a unique identifier, ensuring precise tracking in global chemical databases. This is especially relevant given the increasing emphasis on chemical transparency and regulatory compliance in the pharmaceutical industry. Researchers and manufacturers frequently search for detailed specifications, safety data, and synthetic protocols associated with this CAS number, highlighting its importance in both academic and industrial settings.

Another area of interest is the compound's potential role in agrochemical innovation. The pyrimidine and trifluoromethyl functionalities are commonly found in herbicides and fungicides, suggesting possible applications in crop protection. As sustainable agriculture gains momentum, the development of eco-friendly agrochemicals with minimal environmental impact has become a priority, further driving research into compounds like 2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile.

In the context of AI-driven drug discovery, this compound exemplifies the intersection of computational chemistry and experimental validation. Machine learning models are increasingly used to predict the bioactivity and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles of such molecules, accelerating the identification of lead candidates. This synergy between computational tools and wet-lab research is reshaping the landscape of modern drug development.

Furthermore, the compound's structural complexity underscores the importance of advanced analytical techniques like NMR, LC-MS, and X-ray crystallography in characterizing its purity and conformation. These methods are essential for ensuring reproducibility and quality control, which are critical for regulatory submissions and commercialization.

In summary, 2-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2549030-46-6) represents a multifaceted tool for researchers exploring medicinal chemistry, agrochemicals, and material science. Its unique architecture and functional groups position it at the forefront of innovation, addressing contemporary challenges in health and sustainability. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in shaping future breakthroughs.

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